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Compound of Interest
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Compound Name:
hydroxybenzoate

Cat. No.: B1304897

An In-Depth Technical Guide to Methyl 5-fluoro-2-hydroxybenzoate: Properties, Synthesis,
and Applications in Drug Discovery

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of Methyl 5-fluoro-2-
hydroxybenzoate, a key building block in modern medicinal chemistry. Intended for
researchers, scientists, and professionals in drug development, this document delves into the
molecule's fundamental properties, synthesis protocols, and its significant applications,
particularly in the development of targeted cancer therapies. The content is structured to offer
not just data, but actionable insights grounded in established scientific principles.

Core Molecular Profile

Methyl 5-fluoro-2-hydroxybenzoate is a fluorinated organic compound that serves as a
versatile intermediate in the synthesis of complex pharmaceutical agents.[1] Its structure,
incorporating a fluorine atom, a hydroxyl group, and a methyl ester on a benzene ring, provides
a unigue combination of chemical reactivity and physicochemical properties that are highly
advantageous in drug design.

Chemical Structure and ldentifiers
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The unique arrangement of functional groups on the aromatic ring dictates the reactivity and
potential interactions of Methyl 5-fluoro-2-hydroxybenzoate in biological systems.

Caption: Chemical structure of Methyl 5-fluoro-2-hydroxybenzoate.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties is presented below. These parameters are
critical for designing reaction conditions and for understanding the compound's behavior in
various analytical and biological assays.

Property Value Source(s)

Molecular Formula C8H7FO3 [21[3][4][5][6]

Molecular Weight 170.14 g/mol [21[3114]

CAS Number 391-92-4 [11[2113114]
methyl 5-fluoro-2-

IUPAC Name [2]
hydroxybenzoate

Methyl 5-fluorosalicylate, 4-
Synonyms Fluoro-2- [21[7]

(methoxycarbonyl)phenol

Melting Point 30-34 °C [7]
Boiling Point 50 °C @ 0.15 mmHg [7]
Appearance White solid [8]
InChi Key DGHBWVVOJLVMFF- 3]

UHFFFAOYSA-N

Synthesis Protocol: Esterification of 5-
Fluorosalicylic Acid

The most common and efficient method for the synthesis of Methyl 5-fluoro-2-
hydroxybenzoate is the Fischer esterification of 5-fluorosalicylic acid with methanol.[1] This
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acid-catalyzed reaction is a cornerstone of organic synthesis, valued for its reliability and high
yield.

Rationale for Method Selection

Fischer esterification is selected for its operational simplicity, use of readily available and
inexpensive reagents (methanol and a strong acid catalyst), and straightforward workup
procedure. The use of an excess of methanol can drive the equilibrium towards the product,
ensuring a high conversion rate.

Detailed Experimental Workflow

The following protocol is a standard procedure for this synthesis.
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Caption: Workflow for the synthesis of Methyl 5-fluoro-2-hydroxybenzoate.
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Step-by-Step Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 5-
fluorosalicylic acid in an excess of methanol (e.g., 10-20 equivalents).

Catalyst Addition: Cool the mixture in an ice bath and slowly add a catalytic amount of a
strong acid (e.g., concentrated sulfuric acid or thionyl chloride) dropwise.[8]

Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction
should be monitored by Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and remove the
excess methanol under reduced pressure.

Extraction: Dissolve the residue in a suitable organic solvent like ethyl acetate. Wash the
organic layer with a saturated solution of sodium bicarbonate to neutralize the acid catalyst,
followed by a wash with brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

Purification: The crude product can be further purified by column chromatography or
recrystallization to obtain high-purity Methyl 5-fluoro-2-hydroxybenzoate.

Applications in Drug Discovery and Medicinal
Chemistry

The incorporation of fluorine into drug candidates is a widely used strategy in medicinal

chemistry to enhance metabolic stability, binding affinity, and bioavailability.[9] Methyl 5-fluoro-

2-hydroxybenzoate is a prime example of a fluorinated building block that has been

instrumental in the development of novel therapeutics.

Role as a Key Intermediate in Cancer Therapy

Methyl 5-fluoro-2-hydroxybenzoate has been utilized in the synthesis of potent inhibitors for

various cancer-related targets.
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e ALK Inhibitors: It is a documented precursor in the synthesis of a class of macrocyclic
Anaplastic Lymphoma Kinase (ALK) inhibitors. ALK is a receptor tyrosine kinase that, when
mutated or overexpressed, can drive the growth of several cancers, including non-small cell
lung cancer.

o BTK Inhibitors: This compound has also been employed in the synthesis of bridged bicyclic
heterocycles that act as Bruton's Tyrosine Kinase (BTK) inhibitors for the treatment of non-
Hodgkin's lymphoma. BTK is a crucial enzyme in the B-cell receptor signaling pathway,
which is often dysregulated in B-cell malignancies.

e PARP Inhibitors: While not a direct precursor in the provided examples, the structural motifs
present in Methyl 5-fluoro-2-hydroxybenzoate are relevant to the design of other targeted
therapies, such as Poly(ADP-ribose) Polymerase (PARP) inhibitors like Talazoparib.[10]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Methyl 5-fluoro-2-hydroxybenzoate is classified as a substance that causes skin
irritation and serious eye irritation.[2]

o Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated
fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemical-
resistant gloves.

» Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse
immediately with plenty of water.

e Storage: Store in a cool, dry place in a tightly sealed container.

Conclusion

Methyl 5-fluoro-2-hydroxybenzoate is a valuable and versatile building block in the field of
drug discovery. Its well-defined physicochemical properties, straightforward synthesis, and
proven utility in the creation of targeted therapies for cancer make it a compound of significant
interest to medicinal chemists and researchers. A thorough understanding of its chemistry and
handling is essential for its effective and safe utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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